(2S,3S)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-ethyl-2,3-dihydrobenzo[d][1,3]oxaphosphole

• IUPAC Name: (2S,3S)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole
• InChI: InChI=1S/C21H27O3P/c1-7-18-24-17-13-8-10-14(20(17)25(18)21(2,3)4)19-15(22-5)11-9-12-16(19)23-6/h8-13,18H,7H2,1-6H3/t18-,25+/m0/s1
• InChI Key: MOKJPWHEQPXKKI-AVRWGWEMSA-N
• Canonical SMILES: CCC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C(C=CC=C3OC)OC
• Isomeric SMILES: CC[C@H]1OC2=CC=CC(=C2[P@@]1C(C)(C)C)C3=C(C=CC=C3OC)OC
• Molecular Formula: C21H27O3P
• Molecular Weight: 358.4 g/mol

Description

(2S,3S)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-ethyl-2,3-dihydrobenzo[d][1,3]oxaphosphole is a useful research compound. Its molecular formula is C21H27O3P and its molecular weight is 358.418. The purity is usually 95%.
BenchChem offers high-quality (2S,3S)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-ethyl-2,3-dihydrobenzo[d][1,3]oxaphosphole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3S)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-ethyl-2,3-dihydrobenzo[d][1,3]oxaphosphole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antineoplastic Properties

Research has explored the development of benzoxazole-2ylphosphonates, focusing on modifications at the oxazole ring to identify potential antitumor candidates. These compounds have been evaluated against various carcinoma cell lines, showing promise as anticancer agents. This suggests that related compounds, such as the one you're interested in, could potentially be explored for their antineoplastic properties (Barghash, Abdou, & Ganoub, 2014).

Reactions with Acetylenes

Studies on the reactions of arylenedioxytrihalophosphoranes with acetylenes have led to the formation of isomeric benzoxaphosphinine derivatives. This showcases the chemical reactivity of phosphorus-containing compounds with acetylenes, potentially offering a pathway for the synthesis of new materials or pharmaceuticals (Nemtarev et al., 2018).

Photoluminescence Properties

The synthesis of new benzobisoxaphospholes displaying blue fluorescence highlights the potential of phosphorus-containing compounds in materials science, particularly in the development of new photoluminescent materials. This research indicates the capacity of such compounds to mimic the properties of conjugated organic molecules, suggesting applications in electronic or photonic devices (Washington et al., 2010).